Cas no 87953-38-6 (4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-)

4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- structure
87953-38-6 structure
Product Name:4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-
CAS No:87953-38-6
MF:C8H13ClO2
MW:176.640621900558
CID:650232
Update Time:2024-01-31

4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-
    • 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- (9CI)
    • Inchi: 1S/C8H13ClO2/c1-6(2)7(8(10)11)4-3-5-9/h3,5-7H,4H2,1-2H3,(H,10,11)/b5-3-
    • InChI Key: NOPVMHYFCPFLOH-HYXAFXHYSA-N
    • SMILES: C(O)(=O)C(C(C)C)C/C=C\Cl

Computed Properties

  • Exact Mass: 176.06
  • Monoisotopic Mass: 176.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 265.6±23.0 °C(Predicted)
  • PSA: 37.30000
  • LogP: 2.48580
  • pka: 4.51±0.11(Predicted)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited